8-Nitro-2,3,7-trichlorodibenzo-p-dioxin

• CAS No.: 71712-70-4
• Molecular Formula: C12H4Cl3NO4
• Molecular Weight: 332.5 g/mol
• IUPAC Name: 2,3,7-trichloro-8-nitrodibenzo-p-dioxin
• InChI: InChI=1S/C12H4Cl3NO4/c13-5-1-9-10(2-6(5)14)20-12-4-8(16(17)18)7(15)3-11(12)19-9/h1-4H
• InChI Key: GOPUMYRJSKUMAN-UHFFFAOYSA-N
• SMILES: C1=C(C(=CC2=C1OC3=CC(=C(C=C3O2)Cl)Cl)Cl)[N+](=O)[O-]
• Synonyms: 2-nitro-3,7,8-trichlorodibenzo-4-dioxin; 2NTCDD

Description

8-Nitro-2,3,7-trichlorodibenzo-p-dioxin is a nitro-substituted polychlorinated dibenzo-p-dioxin (PCDD) derivative. The nitro group introduces electron-withdrawing effects, which may alter reactivity, environmental persistence, and receptor-binding affinity compared to purely chlorinated analogues. Current research on nitro-PCDDs remains sparse, but insights can be inferred from studies on structurally related chlorinated dioxins and nitroaromatic compounds .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

• 2,3,7-Trichlorodibenzo-p-dioxin (2,3,7-TriCDD) :

  • Molecular weight : 287.526 g/mol (vs. ~333.5 g/mol for 8-Nitro-2,3,7-TriCDD due to the nitro group) .
  • Vapor pressure : Experimental data for 2,3,7-TriCDD at 75–275°C show higher volatility than fully chlorinated analogues like TCDD . The nitro group in 8-Nitro-2,3,7-TriCDD likely reduces vapor pressure, increasing environmental persistence.

• 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD) :

  • Toxicity : TCDD is the most toxic PCDD, with an LD50 of ~1 µg/kg in guinea pigs. Its potency is linked to high-affinity binding to the aryl hydrocarbon receptor (AhR) .
  • Photodegradation : TCDD degrades slower than less chlorinated dioxins. For example, <30% of TCDD degrades after 20-minute UV exposure, versus ~80% for 2,3,7-TriCDD . The nitro group in 8-Nitro-2,3,7-TriCDD may further reduce photodegradation rates.
• Its structural isomerism (chlorines at 1,3,7 vs. 2,3,7) likely reduces AhR binding and toxicity compared to 2,3,7-TriCDD or TCDD .

Toxicological Mechanisms

• Ah Receptor Binding: Chlorinated dioxins like TCDD exhibit toxicity via AhR activation, with potency depending on chlorine substitution patterns. The 2,3,7,8-configuration maximizes receptor affinity .
• Enzyme Induction: TCDD induces cytochrome P450 enzymes (e.g., CYP1A1) and δ-aminolevulinic acid synthetase (ALAS), linked to porphyria and carcinogenesis . Nitro-PCDDs may exhibit similar induction profiles but with altered potency due to electronic effects.

Environmental Behavior

• Persistence :
  Chlorinated dioxins resist degradation due to high hydrophobicity (log Kow >6). Nitro groups enhance oxidative stability but may increase solubility slightly, affecting bioaccumulation .
• Degradation Pathways : Photolysis is a key degradation route for PCDDs. Chlorine position and substitution number influence rates; e.g., 2,3,7-TriCDD degrades faster than TCDD . Nitro-substituted dioxins may form reactive intermediates (e.g., nitro radicals) under UV light, leading to unique degradation products.